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Welcome to the technical support center for researchers working on the crystal structure of

dppaS2 and related Dps-family proteins. This guide is designed to help you identify,

troubleshoot, and resolve one of the most persistent challenges in protein crystallography:

crystal twinning. As DNA-binding proteins from starved cells (Dps), these molecules form

robust dodecameric assemblies that are crucial for protecting DNA from oxidative stress.[1][2]

However, the high symmetry and packing of these particles can sometimes lead to complex

twinning pathologies, complicating structure determination.

This document moves beyond simple protocols to explain the crystallographic reasoning

behind each step, empowering you to make informed decisions during your experiments and

data analysis.

Frequently Asked Questions: Your First Line of
Defense
This section addresses the most common initial questions regarding crystal twinning.
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Q1: What exactly is crystal twinning?
A: Crystal twinning is a growth defect where two or more separate crystal lattices, known as

twin domains, are intergrown in a specific, symmetrical orientation.[3] The mathematical

operation that relates the orientation of these domains is called the twin law.[4] For protein

crystallography, we primarily encounter three types:

Merohedral Twinning: Occurs when the twin law is a symmetry element of the crystal's lattice

but not of the crystal's actual point group.[4] This results in a perfect, systematic overlap of

all reflections from each twin domain in the diffraction pattern, making it invisible to the eye.

[5]

Pseudo-Merohedral Twinning: This happens when the crystal lattice has metrically accidental

higher symmetry. For example, a monoclinic crystal where the β angle is very close to 90°

might mimic an orthorhombic lattice.[4][6] Like merohedral twinning, the reflection overlap is

near-perfect, making it difficult to detect visually.

Non-Merohedral Twinning: In this case, the twin law is not a symmetry operation of the

lattice.[4] This leads to only partial or no overlap of many reflections, which can often be

seen as split or multiple spots in the diffraction image, or it may cause indexing programs to

fail.[4][7]

Q2: Why is twinning a significant problem for structure
determination?
A: Twinning compromises the integrity of your diffraction data. The measured intensity of an

overlapped reflection is the sum of intensities from each contributing twin domain.[5] This

summation corrupts the structure factor amplitudes, which are the fundamental data used for

phasing and refinement. Consequently, twinning can lead to:

Failure to solve the structure, especially with molecular replacement or experimental

phasing.

Incorrect space group assignment.

Refinement stalling at high R-factors and R-free values.[5]
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Uninterpretable or noisy electron density maps.

Ill-defined thermal parameters and problematic model geometry.[3]

Q3: What are the common warning signs of twinning in
my dppaS2 diffraction data?
A: Detecting twinning early is crucial. Here are key indicators to watch for:

Visual Inspection: For non-merohedral twinning, you might observe split reflections or find

that auto-indexing programs fail or report an unusually large unit cell.[7]

Data Processing Statistics: For merohedral and pseudo-merohedral twinning, which are

visually hidden, the clues lie in intensity statistics. After data reduction, tools like TRUNCATE

(part of the CCP4 suite) or phenix.xtriage should be used routinely.[5] Key indicators include:

An unusual cumulative intensity distribution (/^2 plot). Twinned data will fall between the

expected curves for twinned and untwinned data.

A low value for the mean |E² - 1|, which often trends towards 0.5 for perfectly twinned data

instead of the expected 0.736 for acentric data.

Failure to find a clear solution for the space group, or merging statistics (R-merge) that are

only moderately worse in a higher symmetry Laue group.[8]

Troubleshooting Guide 1: Merohedral & Pseudo-
Merohedral Twinning
This is the most common and insidious type of twinning. Because the reciprocal lattices of the

twin domains are perfectly or near-perfectly superimposed, it can only be diagnosed through

statistical analysis.[9]

Q: My phenix.xtriage output strongly suggests
merohedral twinning with an estimated twin fraction of
0.35. What is my workflow?
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A: A twin fraction below 0.5 (where 0.5 represents a perfect 50/50 contribution from two

domains) is manageable. The key is not to treat the data as flawed but to incorporate the

twinning information directly into refinement. The causality here is that by providing the

refinement program with the twin law and an initial estimate of the twin fraction, it can correctly

model the contribution of each domain to the observed intensities.

The logical flow involves identifying the twinning, determining the mathematical relationship

(twin law) between the domains, and using that information to deconvolve the intensities during

structural refinement.
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Data Analysis

Structure Refinement

1. Collect & Process Data
(e.g., XDS, MOSFLM)

2. Run Statistical Analysis
(phenix.xtriage, TRUNCATE)

3. Twinning Indicated?

4. Identify Twin Law
(Suggested by software)

 Yes

Proceed with Standard Refinement

 No

5. Refine with Twin Operator
(e.g., Phenix, SHELXL)

6. Monitor R/R-free & Twin Fraction

 Iterate

7. Validate Final Structure

 Converged
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Caption: Workflow for handling merohedral or pseudo-merohedral twinning.
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Confirm Twinning: Run your merged reflection file through phenix.xtriage or a similar tool.

Pay attention to the Britton plot and the estimated twin fraction (alpha).[5]

Identify the Twin Law: The analysis program will typically suggest the most likely twin law

(e.g., h,-h-k,-l). This law is a matrix that transforms the indices of one twin domain to the

other.

Perform Molecular Replacement (MR) or Phasing: Attempt to solve the structure using the

twinned data. MR can sometimes succeed even with moderately twinned data. Experimental

phasing (SAD/MAD) is also possible.[9]

Refine with Twinning Correction: This is the critical step. Instead of trying to "detwin" the data

first—a process that can add noise—you instruct the refinement program to account for it.[9]
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Software Key Command / Flag Causality & Explanation

phenix.refine refinement.twinning=True

This command tells the

program to automatically

detect the twin law from the file

header (if present) and refine

the twin fraction as a

parameter. It is a robust and

highly automated approach.

SHELXL TWIN [matrix] [fraction]

This provides explicit control.

You must provide the 3x3 twin

matrix and an initial twin

fraction (e.g., TWIN -1 0 0 0 -1

0 0 0 -1 0.35). SHELXL will

then refine this fraction. This is

excellent for cases requiring

precise manual control.

REFMAC5 TWIN [fraction]

Similar to other programs, this

allows for the refinement of the

twin fraction. It should be used

in later stages of refinement

once a good model is

obtained.

Troubleshooting Guide 2: Non-Merohedral Twinning
This type of twinning is often more obvious from the start, as it visibly degrades the diffraction

pattern. The challenge here is not detection, but correct data processing.

Q: My diffraction images show split spots, and auto-
indexing with XDS failed. How do I handle this
suspected non-merohedral twin?
A: Split spots and indexing failures are classic signs that you have more than one crystal lattice

diffracting.[7] The strategy is to identify and index each lattice separately and then process the
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data in a way that accounts for both (or all) domains. This requires specialized software

designed to handle multiple orientation matrices.

The process involves deconvolving the multiple lattices present in the diffraction images before

integration and scaling.

Indexing & Integration

Scaling & Refinement

1. Observe Split Spots or
Indexing Failure

2. Identify Lattices
(CELL_NOW, MOSFLM)

3. Determine Orientation
Matrices for Each Domain

4. Integrate Data
(e.g., SAINT)

5. Scale & Absorption Correct
(TWINABS)

6. Generate Detwinned Data (HKLF 4)
& Twinned Data (HKLF 5)

7. Solve with HKLF 4, Refine with HKLF 5

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 17 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14170578?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for processing non-merohedrally twinned data.

Identify Multiple Lattices: Use a program like CELL_NOW (Bruker) or the multi-lattice

indexing routines in MOSFLM.[7][10] These programs are designed to find multiple

orientation matrices from a set of reflections.

Integrate the Data: Once you have orientation matrices for each twin domain, use an

integration program like SAINT that can handle them.[7] It will integrate the intensity for each

domain.

Scale and Correct for Overlap: This is a crucial step. A program like TWINABS is essential.

[7] It performs scaling and absorption correction while also analyzing which reflections are

non-overlapped, partially overlapped, and fully overlapped.

Generate Output Files for Refinement:TWINABS will typically generate two key files:

An HKLF 4 format file: This contains "detwinned" data, where an attempt has been made

to separate the contributions from each domain. This file is best used for structure solution

(e.g., MR).[7]

An HKLF 5 format file: This file contains the summed, observed intensities along with the

twin law and refined twin fraction. This file is the correct one to use for structure refinement

with a program like SHELXL.[7]

Solve and Refine: Use the HKLF 4 file to find your initial phases and build a model. Then,

switch to the HKLF 5 file for the final, most accurate refinement.

Troubleshooting Guide 3: Experimental Intervention
Sometimes, no amount of computational wizardry can fix poor-quality data. If twinning is severe

(e.g., twin fraction ~0.5) or refinement remains problematic, you must return to the lab to

produce better crystals.

Q: My dppaS2 crystals are consistently twinned with a
fraction of ~0.48, and refinement is impossible. What
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can I change in my crystallization experiments?
A: A twin fraction near 0.5 is the worst-case scenario, as the information from the two domains

is almost equally convoluted.[9] The goal of experimental intervention is to alter the nucleation

and growth kinetics to favor the formation of a single lattice. The underlying principle is that

twinning is a crystal growth defect; therefore, changing the conditions of growth can eliminate

it.[11]

This is one of the most powerful techniques to overcome twinning.[12] The logic is to separate

the nucleation and growth phases of crystallization. By providing a pre-formed crystalline

"seed," you bypass the often-problematic initial nucleation event and encourage controlled

growth in a less supersaturated environment. Remarkably, this can work even when using a

crushed twinned crystal as the seed stock.[12][13]

Protocol: Microseeding to Eliminate Twinning

Prepare the Seed Stock: Take a drop containing your best (but twinned) dppaS2 crystals.

Add 50 µL of reservoir solution and crush the crystals by vortexing with a seed bead or by

aspirating through a fine pipette tip.

Dilute the Seeds: Perform serial dilutions of your seed stock (e.g., 1:10, 1:100, 1:1000) using

the reservoir solution. This is crucial for controlling the number of nucleation sites.

Set Up New Drops: Prepare new crystallization drops, but use a slightly lower precipitant

concentration than your original condition to reduce the supersaturation.

Introduce the Seeds: Using a fine tip or whisker, touch the diluted seed stock and then streak

it through your new drop.

Incubate and Observe: Incubate under the same conditions. Often, a new crystal form may

appear, or the original form will grow without the twinning defect.[12]
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Variable to Change
Modification Strategy &
Rationale

Potential Outcome

Temperature

Decrease incubation

temperature (e.g., from 20°C

to 4°C). This slows down

crystal growth kinetics.[11]

Slower growth can be more

ordered, reducing the chance

of twinning defects.

Precipitant Conc.

Lower the precipitant

concentration slightly. This

reduces the level of

supersaturation.

Slower approach to

supersaturation can favor

fewer, higher-quality nucleation

events.

pH

Shift the pH of the buffer by +/-

0.5-1.0 units.[14] This alters

the surface charge of the

dppaS2 protein.

Changing surface charge can

disrupt the crystal contacts that

favor the twinned

arrangement.

Additives

Use an additive screen (e.g.,

different salts, small

molecules, detergents).

Additives can act as "poisons"

that bind to a specific crystal

face, inhibiting growth in one

direction and potentially

breaking the twinning

symmetry.[14]

Protein Construct

If possible, try a slightly

different construct (e.g.,

truncate a flexible N- or C-

terminus).

Removing disordered regions

can sometimes lead to entirely

new, and better-ordered,

crystal packing.[13]

Final Step: Structure Validation
Q: I successfully refined my dppaS2 structure against
twinned data to a reasonable R/R-free. How do I properly
validate it?
A: Validation is even more critical for structures derived from compromised data. You must

demonstrate that your model is chemically and structurally sound, independent of the twinning
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correction.

Standard Metrics: Check your R-factor and R-free. For a twinned refinement, these may be

slightly higher than for an untwinned crystal, but they should still be reasonable for the

resolution.

Model Geometry: This is paramount. Use tools like MolProbity to check for Ramachandran

outliers, bad rotamers, and steric clashes.[15][16] A correct model should have excellent

geometry regardless of the data's twinning.

Difference Maps: Carefully inspect the Fo-Fc difference map. There should be no large,

unexplained positive or negative peaks, which would indicate errors in your model that are

not accounted for by the twinning.

By rigorously applying these diagnostic, computational, and experimental strategies, you can

successfully navigate the challenges posed by twinning in dppaS2 crystals and produce a high-

quality, reliable final structure.

References
Brooks, C. L., & Yeates, T. O. (2008). Pseudo-merohedral twinning and noncrystallographic

symmetry in orthorhombic crystals of SIVmac239 Nef core domain bound to different-length

TCRζ fragments. Acta Crystallographica Section F: Structural Biology and Crystallization

Communications, 64(10), 887–891. Available from: [Link]

Larsen, T. M., et al. (2002). Pseudo-merohedral twinning in monoclinic crystals of human

orotidine-5'-monophosphate decarboxylase. Acta Crystallographica Section D: Biological

Crystallography, 58(Pt 6 Pt 2), 1064-7. Available from: [Link]

Nimthong-Rolda, A. (n.d.). ANALYSIS OF CRYSTALS TWINNED BY NON-MEROHEDRY

Using the programs APEX2, Cell Now, Twinabs, and Shelxl. Purdue University. Available

from: [Link]

Bruker AXS. (n.d.). ANALYSIS OF CRYSTALS TWINNED BY NON-MEROHEDRY. Available

from: [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 17 Tech Support

https://www.proteinstructures.com/protein-structure-validation/
https://scispace.com/pdf/validation-and-quality-assessment-of-macromolecular-1bper095ms.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2552825/
https://pubmed.ncbi.nlm.nih.gov/12037320/
https://www.chem.purdue.edu/xray/documents/Non-merohedral_twins_Bruker.pdf
https://www.chem.purdue.edu/xray/documents/Non-merohedral_twins_Bruker.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14170578?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Grönloh, M., et al. (2019). Non-merohedral twinning: from minerals to proteins. Acta

Crystallographica Section A: Foundations and Advances, 75(Pt 6), 845–855. Available from:

[Link]

Harada, S., et al. (2016). Overcoming a hemihedral twinning problem in tetrahydrofolate-

dependent O-demethylase crystals by the microseeding method. Acta Crystallographica

Section F: Structural Biology Communications, 72(Pt 12), 897–902. Available from: [Link]

Duisenberg, A. J. M., et al. (2003). Pseudo-merohedral twinning. Journal of Applied

Crystallography, 36(1), 220-229. Available from: [Link]

ResearchGate. (2014). How do I solve this twinning problem in my protein crystal? Available

from: [Link]

Cooper, R. I., et al. (2002). The derivation of non-merohedral twin laws during refinement by

analysis of poorly fitting intensity data and the refinement of non-merohedrally twinned

crystal structures in the programCRYSTALS. Journal of Applied Crystallography, 35(2), 168-

174. Available from: [Link]

OlexSys. (n.d.). The Twinning Problem. Available from: [Link]

International Union of Crystallography. (2016). Microseeding: a new way to overcome

hemihedral twinning?. IUCr Newsletter, 24(4). Available from: [Link]

ResearchGate. (2015). How can I solve twining problem of protein crystals? Available from:

[Link]

Watkin, D. (2011). Chapter 10: Twinned Crystals. Chemical Crystallography. Available from:

[Link]

CCP4 wiki. (2021). Twinning. Available from: [Link]

Nespolo, M. (n.d.). "Merohedral" vs. "Merohedric" - crystal twinning. Available from: [Link]

Miles, F. H. (n.d.). Twinning is a special form of disorder that most crystallographers will be

forced to deal with at some point in their career. National Institute of Child Health and Human

Development. Available from: [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 17 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6822295/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5137213/
https://journals.iucr.org/j/issues/2003/01/00/a10312/
https://www.researchgate.net/post/How_do_I_solve_this_twinning_problem_in_my_protein_crystal
https://journals.iucr.org/j/issues/2002/02/00/jo5019/
https://www.olexsys.org/wp-content/uploads/2019/02/The-Twinning-Problem.pdf
https://www.iucr.org/news/newsletter/volume-24/number-4/microseeding
https://www.researchgate.net/post/How_can_I_solve_twining_problem_of_protein_crystals
https://www.xtl.ox.ac.uk/crystals/documents/twin.pdf
https://www.ccp4.ac.uk/wiki/index.php?title=Twinning
https://www.crystallography.fr/mathcryst/twins_merohedral.htm
https://www.ccp4.ac.uk/newsletters/newsletter48/10_twinning.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14170578?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bellapadrona, G., & Valenti, P. (2009). Dps-like proteins: structural and functional insights

into a versatile protein family. Cellular and Molecular Life Sciences, 67(3), 351–370.

Available from: [Link]

Coles, S. J., & Zou, J. (2020). Practical hints and tips for solution of pseudo-merohedric

twins: three case studies. Acta Crystallographica Section C: Structural Chemistry, 76(Pt 11),

1042–1052. Available from: [Link]

Cooper, R. I., et al. (2002). The derivation of non-merohedral twin laws during refinement by

analysis of poorly fitting intensity data and the refinement of non-merohedrally twinned

crystal structures in the program CRYSTALS. IUCr Journals, 35(2), 168-174. Available from:

[Link]

International Union of Crystallography. (n.d.). Crystallographic software list. Available from:

[Link]

Petříček, V., et al. (2016). Crystallographic computing system Jana2006: solution and

refinement of twinned structures. Zeitschrift für Kristallographie - Crystalline Materials,

231(9), 565-578. Available from: [Link]

McPherson, A. (2004). Introduction to protein crystallization. Methods in Molecular Biology,

276, 129–153. Available from: [Link]

Moodle@Units. (n.d.). Protein crystallization. Available from: [Link]

Nickitenko, A. V., et al. (1995). 2 A resolution structure of DppA, a periplasmic dipeptide

transport/chemosensory receptor. Biochemistry, 34(51), 16587–16597. Available from: [Link]

Clegg, W., et al. (2015). Introduction to twinning. Crystal Structure Analysis: Principles and

Practice. Oxford University Press. Available from: [Link]

IUCr. (n.d.). Crystallographic software list. Available from: [Link]

Proteinstructures.com. (n.d.). Protein X-Ray Structure Validation: Key Criteria. Available

from: [Link]

Linac Coherent Light Source. (n.d.). Crystal Growth. Available from: [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 17 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2808726/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7606346/
https://journals.iucr.org/j/issues/2002/02/00/jo5019/
https://www.iucr.org/resources/software
https://fzu.cz/sites/fzu.cz/files/2021-03/2016_08_25_zk_2016_0017.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3431460/
https://moodle2.units.it/pluginfile.php/491590/mod_resource/content/1/Protein%20crystallization.pdf
https://pubmed.ncbi.nlm.nih.gov/8527444/
https://academic.oup.com/book/561/chapter/135242784
https://www.iucr.org/resources/software
https://proteinstructures.com/experimental/x-ray-crystallography/protein-x-ray-structure-validation/
https://lcls.slac.stanford.edu/biology/crystallization/crystal-growth
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14170578?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wikipedia. (n.d.). Protein crystallization. Available from: [Link]

SciSpace. (n.d.). Validation and quality assessment of macromolecular structures using

complex network analysis. Available from: [Link]

MDPI. (2025). Yield of Protein Crystallization from Metastable Liquid–Liquid Phase

Separation. Available from: [Link]

JoVE. (n.d.). Protein Structure Validation and Analysis with X-Ray Crystallography. Available

from: [Link]

Dauter, Z. (2003). Twinned crystals and anomalous phasing. Acta Crystallographica Section

D: Biological Crystallography, 59(Pt 11), 2004–2016. Available from: [Link]

Wlodawer, A., et al. (2021). Protein structure validation and analysis with X-ray

crystallography. Methods in Molecular Biology, 2305, 129-153. Available from: [Link]

Li, J., et al. (2004). The Structure, Expression, and Function Prediction of DAZAP2, A Down-

Regulated Gene in Multiple Myeloma. International Journal of Molecular Sciences, 5(4),

235–243. Available from: [Link]

bioRxiv. (2025). Novel Protein Structure Validation using PDBMine and Data Analytics

Approaches. Available from: [Link]

Côté, A. P., et al. (2026). When Reality Defies Prediction: Polymorphism, Twinning, and

Accordion Crystals. Crystal Growth & Design, 26(1), 1-10. Available from: [Link]

ResearchGate. (n.d.). Structure, function and regulation of the DNA-binding protein Dps and

its role in acid and oxidative stress resistance in Escherichia coli: A review. Available from:

[Link]

Christian, J. W., & Mahajan, S. (n.d.). Deformation Twinning. University of California.

Available from: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 17 Tech Support

https://en.wikipedia.org/wiki/Protein_crystallization
https://typeset.io/papers/validation-and-quality-assessment-of-macromolecular-184z856z
https://www.mdpi.com/1422-0067/26/11/5938
https://www.jove.com/v/10663/protein-structure-validation-and-analysis-with-x-ray-crystallography
https://pubmed.ncbi.nlm.nih.gov/14573956/
https://pubmed.ncbi.nlm.nih.gov/34181211/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4360067/
https://www.biorxiv.org/content/10.1101/2024.02.07.579294v1
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10823528/
https://www.researchgate.net/publication/225150824_Structure_function_and_regulation_of_the_DNA-binding_protein_Dps_and_its_role_in_acid_and_oxidative_stress_resistance_in_Escherichia_coli_A_review
https://twinmesh.com/wp-content/uploads/2021/01/Deformation_Twinning_Update.pdf
https://www.benchchem.com/product/b14170578?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14170578?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. Dps-like proteins: structural and functional insights into a versatile protein family - PMC
[pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. chem.purdue.edu [chem.purdue.edu]

4. Twinning - CCP4 wiki [wiki.uni-konstanz.de]

5. home.ccr.cancer.gov [home.ccr.cancer.gov]

6. Pseudo-merohedral twinning and noncrystallographic symmetry in orthorhombic crystals
of SIVmac239 Nef core domain bound to different-length TCRζ fragments - PMC
[pmc.ncbi.nlm.nih.gov]

7. Non-merohedral twinning: from minerals to proteins - PMC [pmc.ncbi.nlm.nih.gov]

8. academic.oup.com [academic.oup.com]

9. Twinned crystals and anomalous phasing - PubMed [pubmed.ncbi.nlm.nih.gov]

10. journals.iucr.org [journals.iucr.org]

11. researchgate.net [researchgate.net]

12. Overcoming a hemihedral twinning problem in tetrahydrofolate-dependent O-
demethylase crystals by the microseeding method - PMC [pmc.ncbi.nlm.nih.gov]

13. iucr.org [iucr.org]

14. researchgate.net [researchgate.net]

15. Protein X-Ray Structure Validation: Key Criteria [proteinstructures.com]

16. scispace.com [scispace.com]

To cite this document: BenchChem. [Technical Support Center: Solving Crystallographic
Twinning in dppaS2 Structures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14170578/docs#technical-support-center-solving-
crystallographic-twinning-in-dppas2-structures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 16 / 17 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11115558/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11115558/
https://www.researchgate.net/publication/49669386_Structure_function_and_regulation_of_the_DNA-binding_protein_Dps_and_its_role_in_acid_and_oxidative_stress_resistance_in_Escherichia_coli_A_review
https://www.chem.purdue.edu/xray/docs/TwinningUserGuide_09Dec2016.pdf
https://wiki.uni-konstanz.de/ccp4/index.php?title=Twinning&mobileaction=toggle_view_desktop
https://home.ccr.cancer.gov/csb/nihxray/Topic-Discussion_Twinning_Mark-Mayer.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2815668/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2815668/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2815668/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6889912/
https://academic.oup.com/book/1409/chapter/140762189
https://pubmed.ncbi.nlm.nih.gov/14573956/
https://journals.iucr.org/a/issues/2007/a1/00/a38087/a38087.pdf
https://www.researchgate.net/post/How_can_I_solve_twining_problem_of_protein_crystals
https://pmc.ncbi.nlm.nih.gov/articles/PMC5137467/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5137467/
https://www.iucr.org/news/research-news/microseeding-a-new-way-to-overcome-hemihedral-twinning
https://www.researchgate.net/post/How-do-I-solve-this-twinning-problem-in-my-protein-crystal
https://www.proteinstructures.com/protein-structure-validation/
https://scispace.com/pdf/validation-and-quality-assessment-of-macromolecular-1bper095ms.pdf
https://www.benchchem.com/product/b14170578/docs#technical-support-center-solving-crystallographic-twinning-in-dppas2-structures
https://www.benchchem.com/product/b14170578/docs#technical-support-center-solving-crystallographic-twinning-in-dppas2-structures
https://www.benchchem.com/product/b14170578/docs#technical-support-center-solving-crystallographic-twinning-in-dppas2-structures
https://www.benchchem.com/product/b14170578/docs#technical-support-center-solving-crystallographic-twinning-in-dppas2-structures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14170578?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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